Cas no 1955539-85-1 (1-(3,4-Dimethylphenyl)-1-(1h-imidazol-2-yl)ethan-1-ol)
1-(3,4-Dimethylphenyl)-1-(1h-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- DTXSID501197663
- 1-(3,4-dimethylphenyl)-1-(1H-imidazol-2-yl)ethanol
- 1-(3,4-dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol
- F1904-0084
- EN300-265369
- 1955539-85-1
- AKOS026706182
- 1H-Imidazole-2-methanol, alpha-(3,4-dimethylphenyl)-alpha-methyl-
- 1H-Imidazole-2-methanol, α-(3,4-dimethylphenyl)-α-methyl-
- 1-(3,4-Dimethylphenyl)-1-(1h-imidazol-2-yl)ethan-1-ol
-
- Inchi: 1S/C13H16N2O/c1-9-4-5-11(8-10(9)2)13(3,16)12-14-6-7-15-12/h4-8,16H,1-3H3,(H,14,15)
- InChI Key: QPGDGPAHLAUAIL-UHFFFAOYSA-N
- SMILES: OC(C)(C1=NC=CN1)C1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 216.126263138g/mol
- Monoisotopic Mass: 216.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 48.9Ų
Experimental Properties
- Density: 1.151±0.06 g/cm3(Predicted)
- Boiling Point: 458.5±45.0 °C(Predicted)
- pka: 12.88±0.29(Predicted)
1-(3,4-Dimethylphenyl)-1-(1h-imidazol-2-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D127841-100mg |
1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol |
1955539-85-1 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D127841-500mg |
1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol |
1955539-85-1 | 500mg |
$ 390.00 | 2022-06-05 | ||
| TRC | D127841-1g |
1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol |
1955539-85-1 | 1g |
$ 615.00 | 2022-06-05 | ||
| Enamine | EN300-265369-0.05g |
1-(3,4-dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol |
1955539-85-1 | 0.05g |
$647.0 | 2023-09-14 | ||
| Enamine | EN300-265369-0.1g |
1-(3,4-dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol |
1955539-85-1 | 0.1g |
$678.0 | 2023-09-14 | ||
| Enamine | EN300-265369-0.25g |
1-(3,4-dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol |
1955539-85-1 | 0.25g |
$708.0 | 2023-09-14 | ||
| Enamine | EN300-265369-0.5g |
1-(3,4-dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol |
1955539-85-1 | 0.5g |
$739.0 | 2023-09-14 | ||
| Enamine | EN300-265369-1.0g |
1-(3,4-dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol |
1955539-85-1 | 1g |
$728.0 | 2023-04-24 | ||
| Enamine | EN300-265369-2.5g |
1-(3,4-dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol |
1955539-85-1 | 2.5g |
$1509.0 | 2023-09-14 | ||
| Enamine | EN300-265369-5.0g |
1-(3,4-dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol |
1955539-85-1 | 5g |
$2110.0 | 2023-04-24 |
1-(3,4-Dimethylphenyl)-1-(1h-imidazol-2-yl)ethan-1-ol Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 1-(3,4-Dimethylphenyl)-1-(1h-imidazol-2-yl)ethan-1-ol
1-(3,4-Dimethylphenyl)-1-(1H-Imidazol-2-yl)ethan-1-ol (CAS No. 1955539-85-1): A Comprehensive Overview
1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol (CAS No. 1955539-85-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research findings related to this compound.
The molecular formula of 1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol is C13H16N2O, and its molecular weight is 208.27 g/mol. The compound features a substituted benzene ring with two methyl groups at the 3 and 4 positions, an imidazole ring, and a hydroxyl group attached to the ethyl bridge connecting the two rings. This intricate structure contributes to its diverse biological activities and potential pharmaceutical applications.
Recent studies have highlighted the potential of 1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol in various therapeutic areas. One notable application is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol could be a valuable candidate for the development of anti-inflammatory drugs.
In addition to its anti-inflammatory effects, 1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol has shown promise in neuroprotective applications. A study published in the European Journal of Pharmacology reported that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease. These findings open new avenues for the development of neuroprotective agents using this compound as a lead molecule.
The pharmacokinetic properties of 1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. The compound's ability to cross the blood-brain barrier further enhances its potential for treating central nervous system disorders.
Safety and toxicity assessments are crucial for any potential drug candidate. Preclinical studies have indicated that 1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol exhibits low toxicity at therapeutic doses. Animal studies have not reported significant adverse effects, suggesting that this compound has a favorable safety profile. However, further clinical trials are necessary to confirm these findings in human subjects.
The synthesis of 1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving Grignard reactions and imine formation. These methods have been refined to ensure high efficiency and scalability for large-scale production.
In conclusion, 1-(3,4-Dimethylphenyl)-1-(1H-imidazol-2-yl)ethan-1-ol (CAS No. 1955539-85-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory properties, neuroprotective effects, favorable pharmacokinetic profile, and low toxicity make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in various therapeutic areas.
1955539-85-1 (1-(3,4-Dimethylphenyl)-1-(1h-imidazol-2-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)